2-benzyl-N-1,9-dioxaspiro[5.5]undec-4-yl-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-benzyl-N-(1,9-dioxaspiro[5.5]undecan-4-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H24N2O3S/c23-19(17-14-26-18(22-17)12-15-4-2-1-3-5-15)21-16-6-9-25-20(13-16)7-10-24-11-8-20/h1-5,14,16H,6-13H2,(H,21,23)
• InChI Key: INQYCVXGRSYXAK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCOCC2)CC1NC(=O)C3=CSC(=N3)CC4=CC=CC=C4
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

2-benzyl-N-1,9-dioxaspiro[5.5]undec-4-yl-1,3-thiazole-4-carboxamide is a heterocyclic compound with potential therapeutic applications. The compound has been synthesized and studied extensively for its biochemical and physiological effects.5]undec-4-yl-1,3-thiazole-4-carboxamide.

Scientific Research Applications

Anticancer and Antiviral Properties

Several compounds structurally related to "2-benzyl-N-1,9-dioxaspiro[5.5]undec-4-yl-1,3-thiazole-4-carboxamide" have been designed and synthesized for their potential as inhibitors against specific targets like the epidermal growth factor receptor (EGFR). These compounds have shown moderate to excellent potency against cancer cell lines with high EGFR expression, such as A549 (lung cancer), HeLa (cervical cancer), and SW480 (colon cancer) cells, while exhibiting minimal toxicity against normal cells (Zhang et al., 2017). Moreover, derivatives have been evaluated for their anti-HIV activities, with certain compounds demonstrating significantly enhanced efficacy against various strains of HIV-1 and HIV-2 compared to parent compounds (Mizuhara et al., 2012).

Antibacterial and Antimicrobial Effects

Research has also focused on the antibacterial properties of related compounds. For instance, novel analogs of pyrazol-5-one derivatives derived from the 2-aminobenzothiazole nucleus have displayed promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017). Another study highlighted the synthesis of N-(benzo[d]thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives as potent antibacterial agents, underscoring the utility of thiazole derivatives in combating bacterial infections (Borad et al., 2015).

Sensor Applications

Compounds with benzothiazole and benzoxazole groups have been incorporated into polyamic acids for the development of enzyme-free hydrogen peroxide sensors. These sensors exhibit rapid response times and high sensitivity, indicating potential applications in biomedical diagnostics and environmental monitoring (Hua et al., 2011).